Cas no 16065-50-2 (7-Thiabicyclo[4.2.0]octa-1,3,5-triene,7,7-dioxide)

• Product Name: 7-Thiabicyclo[4.2.0]octa-1,3,5-triene,7,7-dioxide
• CAS No: 16065-50-2
• MF: C₇H₆O₂S
• MW: 154.186340808868
• CID: 169074
• PubChem ID: 328858
• Update Time: 2025-04-19

7-Thiabicyclo[4.2.0]octa-1,3,5-triene,7,7-dioxide Chemical and Physical Properties

Names and Identifiers

• 7-Thiabicyclo[4.2.0]octa-1,3,5-triene,7,7-dioxide
• 7λ⁶-thiabicyclo[4.2.0]octa-1,3,5-triene 7,7-dioxide
• 2H-Benzo[b]thiete1,1-dioxide
• 2H-Benzo< b> thiet-1,1-dioxid
• 2H-Benzo< b> thiete-1,1-dioxid
• 7-Thiabicyclo(4.2.0)octa-1,3,5-triene 7,7-dioxide
• AC1L73IZ
• AG-E-10212
• Benzothiete 1,1-dioxide
• CTK4D0530
• NSC309699
• 7$l^{6}-thiabicyclo[4.2.0]octa-1(6),2,4-triene 7,7-dioxide
• NSC-309699
• VSY2UG5ZKL
• NSC 309699
• 7-Thiabicyclo[4.2.0]octa-1,3,5-triene 7,7-dioxide
• 7lambda6-thiabicyclo[4.2.0]octa-1,3,5-triene 7,7-dioxide
• 16065-50-2
• DTXSID70166960
• UNII-VSY2UG5ZKL

• Inchi： 1S/C7H6O2S/c8-10(9)5-6-3-1-2-4-7(6)10/h1-4H,5H2
• InChI Key： MOLVQFOPTPGHIG-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C1)(=O)=O

Computed Properties

• Exact Mass: 154.00888
• Monoisotopic Mass: 154.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.436
• Boiling Point: 364°Cat760mmHg
• Flash Point: 242.4°C
• Refractive Index: 1.628
• PSA: 34.14
• LogP: 2.05470